Cas no 50571-61-4 (N-2-Nitrophenylsulfenyl-L-leucine)

N-2-Nitrophenylsulfenyl-L-leucine is a protected derivative of L-leucine, featuring a 2-nitrophenylsulfenyl (Nps) group as an amine-protecting moiety. The Nps group offers selective deprotection under mild conditions, making it advantageous for peptide synthesis where orthogonal protection strategies are required. Its stability under acidic and basic conditions allows for compatibility with various coupling reagents and reaction environments. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and fragment condensation, enabling precise control over sequential amino acid incorporation. The nitro group enhances the sulfenyl moiety's reactivity, facilitating efficient removal with thiolysis reagents. This derivative is valued for its reliability in complex peptide assembly and its role in minimizing side reactions.

N-2-Nitrophenylsulfenyl-L-leucine structure

50571-61-4 structure

Product Name:N-2-Nitrophenylsulfenyl-L-leucine

CAS No:50571-61-4

MF:C₁₂H₁₆N₂O₄S

MW:284.331441879272

MDL:MFCD00070577

CID:364623

PubChem ID:87573756

Update Time:2025-05-23

N-2-Nitrophenylsulfenyl-L-leucine Chemical and Physical Properties

Names and Identifiers

- L-Leucine, N-[(2-nitrophenyl)thio]-
- N-2-Nitrophenylsulfenyl-L-leucine
- N-(2-Nitrophenylthio)-L-leucine
- N-Nps-L-leucine
- Nps-Leu-OH
- o-nitrobenzenesulphenylleucine
- N-(O-Nitrophenylthio)-l-leucine
- OITRGNOZDXVYFU-VIFPVBQESA-N
- N-(o-nitrophenylsulfenyl)-l-leucine
- N-[(2-Nitrophenyl)sulfanyl]leucine #
- N0415
- (S)-4-methyl-2-(2-nitrophenylthioamino)pentanoic acid
- CS-0201807
- (2S)-4-methyl-2-[(2-nitrophenyl)sulfanylamino]pentanoic acid
- AS-62258
- 50571-61-4
- AKOS027327099
- D91702
- 7685-67-8
- (2S)-4-METHYL-2-{[(2-NITROPHENYL)SULFANYL]AMINO}PENTANOIC ACID
- (S)-4-Methyl-2-(((2-nitrophenyl)thio)amino)pentanoic acid
- SCHEMBL7336052
- HY-W142021
- DB-255584
- MDL： MFCD00070577
- Inchi： 1S/C12H16N2O4S/c1-8(2)7-9(12(15)16)13-19-11-6-4-3-5-10(11)14(17)18/h3-6,8-9,13H,7H2,1-2H3,(H,15,16)/t9-/m0/s1
- InChI Key： OITRGNOZDXVYFU-VIFPVBQESA-N
- SMILES： S(C1C=CC=CC=1[N+](=O)[O-])N[C@H](C(=O)O)CC(C)C

Computed Properties

Exact Mass: 284.08318
Monoisotopic Mass: 284.08307817g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 120
XLogP3: 0.7

Experimental Properties

PSA: 92.47

N-2-Nitrophenylsulfenyl-L-leucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	RF165-100mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4	99.0%(T)	100mg	￥708.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	RF165-250mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4	99.0%(T)	250mg	￥1692.0	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N868468-250mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4	≥99%	250mg	￥833.40	2022-09-01
TRC	N926843-10mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4		10mg	$ 50.00	2022-06-02
TRC	N926843-50mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4		50mg	$ 135.00	2022-06-02
TRC	N926843-100mg	N-2-Nitrophenylsulfenyl-L-leucine	50571-61-4		100mg	$ 210.00	2022-06-02
Key Organics Ltd	AS-62258-1G	(2S)-4-methyl-2-{[(2-nitrophenyl)sulfanyl]amino}pentanoic acid	50571-61-4	>97%	1g	£713.00	2025-02-08
eNovation Chemicals LLC	D963567-250mg	L-Leucine, N-[(2-nitrophenyl)thio]-	50571-61-4	99.0%	250mg	$485	2024-06-06
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